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Compound Focus: Chromium(lll) acetate

CAS No.: 39430-51-8

Cat. No.: S1900541

Comparative Overview of Basic Chromium Acetates

The table below summarizes the core characteristics of the two main types of chromium acetates.

Chromium(ll) Acetate (Chromous

Feature Basic Chromium(lll) Acetate
Acetate)
Chemical [Crs0O(02CCHs3)s(OHz2)s]* (Cation) [1] Cr2(CH3CO02)4(H20)2 [2]
Formula
Central Trinuclear, with three Cr(lll) ions Dinuclear, with two Cr(ll) ions linked by a
Structure bridged by a central ps-oxo ligand [1] metal-metal quadruple bond [2]
[3]
Appearance Grayish-green to bluish-green solid [1] Brick-red solid [2]
Key Property Paramagnetic [3] Diamagnetic [2]
Solubility Soluble in water [1] Poorly soluble in water and methanol [2]
Primary Tanning, textile dyeing [4]; cross-linking ~ Reducing agent (e.g., dehalogenation of
Applications agent in polymer gels for oil recovery organic compounds), oxygen scrubber,
[5] synthetic precursor [2]
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Synthesis and Experimental Analysis

The preparation and characterization of these complexes involve specific protocols tailored to their

sensitivity and unique structures.

Synthesis Protocols

e Synthesis of Basic Chromium(lll) Acetate: This compound is typically prepared using methods that
have remained largely unchanged for over a century, involving the hydrolysis of Cr(lll) salts in the
presence of acetate ions, which leads to the formation of the trinuclear oxo-bridged complex [1].

¢ Synthesis of Chromium(ll) Acetate:

o Begin by reducing an aqueous solution of a Cr(lll) salt (like chromium chloride or sulfate) with
zinc metal under an inert atmosphere (e.g., nitrogen or argon): 2 Cr3* + Zn - 2 Cr2+ +
Zn2+ [2].

o The resulting blue Cr(ll) solution is then treated with sodium acetate, causing the rapid
precipitation of chromous acetate as a bright red powder: 2 Cr2+* + 4 CHsC00- + 2 H:20
- Cr2(CHsC00)4(H20)2 [2].

o Critical Note: This synthesis is a classic test of synthetic skill due to the extreme sensitivity of
Cr(ll) to air. Any introduction of oxygen will cause immediate oxidation, visibly changing the
color of the product [2].

Key Characterization Methods

The following workflow outlines the primary experimental techniques used to differentiate between these

complexes:
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Research Implications and Applications

The fundamental structural differences between these acetates direct them toward entirely different

applications.

¢ Basic Chromium(lll) Acetate: Its primary industrial use is in tanning and textile dyeing [4]. In
petroleum engineering, it acts as a cross-linker for polyacrylamide gels used in conformance control
for oil recovery, where its "olation" complex ions form extensive networks with polymers [5].

e Chromium(ll) Acetate: Its strong reducing power makes it valuable in organic synthesis for
dehalogenating compounds like a-bromoketones [2]. It also serves as a versatile starting material for
synthesizing other Cr(Il) compounds and can be used as an oxygen scavenger [2].

It's worth noting that chromium(III) compounds, including salts like acetate, are extensively studied for
potential effects on glucose metabolism, with recent research suggesting mitochondrial ATP synthase as a
molecular target [6]. However, this pharmacological research typically uses simple Cr(III) salts rather than

the pre-formed basic acetate complex.

Need Custom Synthesis?
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I Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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